Cas no 775304-03-5 (Benzoic acid, 3-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]-)

• Product Name: Benzoic acid, 3-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]-
• CAS No: 775304-03-5
• MF: C₁₆H₁₂N₂O₄
• MW: 296.277483940125
• CID: 4183676
• PubChem ID: 11197213
• Update Time: 2025-04-24

Benzoic acid, 3-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]-
• SCHEMBL61029
• 775304-03-5
• 3-(5-(2-Methoxyphenyl)-1,2,4-oxadiazol-3-yl)benzoic acid
• PD148323

• Inchi： 1S/C16H12N2O4/c1-21-13-8-3-2-7-12(13)15-17-14(18-22-15)10-5-4-6-11(9-10)16(19)20/h2-9H,1H3,(H,19,20)
• InChI Key： CLYHTPXHDRMNTN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(C2N=C(C3=CC=CC=C3OC)ON=2)=C1

Computed Properties

• Exact Mass: 296.07970687Da
• Monoisotopic Mass: 296.07970687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 85.5Ų